10.1039/C0EE00469C | Synthesis of transparent mesoporous tungsten trioxide films with enhanced photoelectrochemical response: application to unassisted solar water splitting†

Synthesis of transparent mesoporous tungsten trioxide films with enhanced photoelectrochemical response: application to unassisted solar water splitting†

Energy & Environmental Science Pub Date: 2011-03-02 DOI: 10.1039/C0EE00469C

Abstract

Tungsten trioxide (WO₃) films with a mesoporous morphology, high transparency, and monoclinic phase crystallinity were prepared using polyethyleneglycol (PEG) as a surfactant and their photoelectrochemical properties were measured. By controlling the weight ratio of the tungsten precursor to PEG, a sphere-like WO₃ nanoparticle film with high transparency can be synthesized. The photocurrent responses of the films under 1 sun solar light illumination were measured. Due to the high transparency of the WO₃ photoanode, it is possible to fabricate a tandem cell composed of a WO₃/Pt bipolar electrode connected with a dye-sensitized solar cell. Unassisted water splitting from the tandem cell was demonstrated but the maximum current density was exhibited at around +0.4 V (vs.Pt).

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Synthesis of transparent mesoporous tungsten trioxide films with enhanced photoelectrochemical response: application to unassisted solar water splitting†

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Journal Name：Energy & Environmental Science

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